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Compound of Interest

Compound Name: Trimethyl citrate

Cat. No.: B030998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl citrate is the trimethyl ester of citric acid, an organic compound with significant

applications across various industries, including pharmaceuticals, polymers, and fine

chemicals.[1][2] Its low toxicity and versatile properties make it a subject of interest for

researchers and drug development professionals.[3] This technical guide provides a

comprehensive overview of the chemical structure, formula, physicochemical properties, and a

detailed experimental protocol for the synthesis of high-purity trimethyl citrate.

Chemical Structure and Formula
Trimethyl citrate is characterized by a central citric acid backbone where each of the three

carboxylic acid groups is esterified with a methyl group.[1]

Molecular Formula: C₉H₁₄O₇[4][5][6]

IUPAC Name: trimethyl 2-hydroxypropane-1,2,3-tricarboxylate[5][7]

CAS Number: 1587-20-8[2][4][5][6]

The structure of trimethyl citrate is depicted below:
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Caption: Chemical structure of trimethyl citrate.

Physicochemical Properties
A summary of the key physicochemical properties of trimethyl citrate is presented in the table

below. These properties are crucial for its handling, processing, and application in various

experimental and industrial settings.
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Property Value References

Molecular Weight 234.20 g/mol [1][4][5]

Appearance
White to off-white crystalline

solid or powder
[1][2][8]

Melting Point 75 - 90 °C [1][9]

Boiling Point
Approximately 176 °C at 16

mmHg
[9]

Density 1.27 - 1.28 g/cm³ at 20°C [1]

Solubility

Soluble in most organic

solvents; mixes well with water

with consistent stirring.[1]

Slightly soluble in water (53.2

g/L at 20°C).

[1][3][9]

Synthesis of Trimethyl Citrate
The most common and efficient method for synthesizing trimethyl citrate is the Fischer

esterification of citric acid with methanol, catalyzed by an acid.[2][8][10] This reversible reaction

requires the removal of water to drive the equilibrium towards the formation of the triester

product.[10][11]

Experimental Protocol: Acid-Catalyzed Esterification
This protocol details a robust method for the synthesis of high-purity trimethyl citrate using p-

toluenesulfonic acid as a catalyst.[11][12]

Materials:

Citric acid (technical grade)

Methanol

p-Toluenesulfonic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.scbt.com/p/trimethyl-citrate-1587-20-8
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl-citrate
https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.nbinno.com/article/plasticizers/synthesis-applications-trimethyl-citrate-cas-1587-20-8-iq
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id136506.html
https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.evitachem.com/product/evt-307673
https://www.evitachem.com/product/evt-307673
https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.eleph-citrics.com/knowledge/information/what-is-trimethyl-citrate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9336607.htm
https://www.evitachem.com/product/evt-307673
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.nbinno.com/article/plasticizers/synthesis-applications-trimethyl-citrate-cas-1587-20-8-iq
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id136506.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Trimethyl_Citrate_from_Citric_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Trimethyl_Citrate_from_Citric_Acid.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_High_Purity_Trimethyl_Citrate.pdf
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_High_Purity_Trimethyl_Citrate.pdf
https://patents.google.com/patent/CN1222503A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pure water

Equipment:

Reaction flask

Reflux condenser

Distillation apparatus

Heating mantle

Magnetic stirrer

Buchner funnel

Drying oven

Procedure:

Reaction Setup: In a reaction flask equipped with a reflux condenser and magnetic stirrer,

combine citric acid, methanol, and p-toluenesulfonic acid.[11]

First Esterification Stage: Heat the mixture to reflux and maintain for 5 hours.[11]

Water Removal: After the initial reflux period, reconfigure the apparatus for distillation and

distill the mixture at atmospheric pressure to remove the methanol-water azeotrope.[9][11]

Subsequent Esterification Stages: Cool the reaction mixture to below 60°C. Add a fresh

portion of methanol to the flask and reflux for another 5 hours. Repeat this cycle of methanol

addition, reflux, and distillation for a total of 5 cycles to ensure the complete removal of water

and drive the reaction to completion.[9][11]

Product Isolation: After the final distillation, add pure water to the hot residue and stir until all

the material is dissolved.[11][12]

Crystallization: Allow the solution to cool to room temperature to induce the crystallization of

trimethyl citrate.[11]
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Purification: Filter the crystals using a Buchner funnel and wash them with cold pure water to

remove any residual catalyst and unreacted starting materials.[11]

Drying: Dry the purified crystals in a drying oven to obtain the final trimethyl citrate product.

[11]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of trimethyl citrate via acid-

catalyzed esterification.
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Caption: Experimental workflow for trimethyl citrate synthesis.
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Applications in Research and Drug Development
Trimethyl citrate's non-toxic nature and its role as a stable chemical intermediate make it

valuable in the pharmaceutical industry.[2][3] It is used as a plasticizer for polymer coatings in

drug formulations and has been investigated as a reagent in the preparation of antibacterial

conjugates.[3] Its biocompatibility also makes it suitable for use in medical devices.[9]

Safety and Handling
Trimethyl citrate is classified as having low toxicity.[1] However, standard laboratory safety

precautions should be observed. When handling the powdered form or heated solutions,

appropriate personal protective equipment, including safety glasses and gloves, should be

worn to avoid irritation to the eyes, skin, and respiratory system.[1]

Conclusion
This technical guide has provided a detailed overview of trimethyl citrate, covering its

chemical structure, physicochemical properties, a comprehensive synthesis protocol, and its

applications. The provided data and methodologies offer a valuable resource for researchers,

scientists, and professionals in drug development who are working with or exploring the

potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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